Cas no 2728780-52-5 (tert-butyl (4R)-4-amino-3-hydroxypentanoate)

• Product Name: tert-butyl (4R)-4-amino-3-hydroxypentanoate
• CAS No: 2728780-52-5
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5666057
• PubChem ID: 165895287
• Update Time: 2025-10-29

tert-butyl (4R)-4-amino-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• 2728780-52-5
• EN300-27731537
• tert-butyl (4R)-4-amino-3-hydroxypentanoate

• Inchi： 1S/C9H19NO3/c1-6(10)7(11)5-8(12)13-9(2,3)4/h6-7,11H,5,10H2,1-4H3/t6-,7?/m1/s1
• InChI Key： WQEXPLTZGTXLCI-ULUSZKPHSA-N
• SMILES： O(C(CC([C@@H](C)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl (4R)-4-amino-3-hydroxypentanoate

Comprehensive Overview of tert-butyl (4R)-4-amino-3-hydroxypentanoate (CAS No. 2728780-52-5)

tert-butyl (4R)-4-amino-3-hydroxypentanoate (CAS No. 2728780-52-5) is a specialized chiral compound widely used in pharmaceutical synthesis and biochemical research. Its unique structural features, including the tert-butyl ester group and the (4R)-4-amino-3-hydroxypentanoate backbone, make it a valuable intermediate in the development of enantioselective drugs. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in peptide synthesis, enzyme inhibitors, and prodrug formulations.

In recent years, the demand for chiral building blocks like tert-butyl (4R)-4-amino-3-hydroxypentanoate has surged, driven by advancements in asymmetric catalysis and green chemistry. This compound’s high enantiopurity and functional group compatibility align with the growing focus on sustainable and efficient synthetic routes. A common question among researchers is: "How can this compound optimize drug delivery systems?" Studies suggest its hydroxyl and amino groups facilitate targeted drug release, making it a candidate for biodegradable polymers and nanocarriers.

The synthesis of tert-butyl (4R)-4-amino-3-hydroxypentanoate often involves stereoselective reduction and esterification techniques. Its CAS No. 2728780-52-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Users also inquire about "scalable production methods" and "stability under physiological conditions," highlighting its industrial potential. Notably, the compound’s low toxicity profile and solubility in organic solvents enhance its utility in high-throughput screening.

From an SEO perspective, keywords such as "chiral amino acid derivatives", "tert-butyl ester applications", and "CAS 2728780-52-5 supplier" are critical for visibility. The compound’s role in anticancer agent development and neuroprotective therapies further boosts its searchability. As the pharmaceutical industry shifts toward personalized medicine, tert-butyl (4R)-4-amino-3-hydroxypentanoate is poised to play a pivotal role in designing next-generation therapeutics with improved efficacy and safety.

In conclusion, tert-butyl (4R)-4-amino-3-hydroxypentanoate (CAS No. 2728780-52-5) exemplifies the intersection of innovative chemistry and biomedical applications. Its versatility in drug discovery and alignment with sustainable synthesis trends ensure its continued prominence in scientific and industrial arenas.